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Introduction
Jasmonates (JAs), including jasmonic acid and its derivatives, are a class of lipid-based plant

hormones that play critical roles in regulating a wide range of physiological and developmental

processes.[1] These processes include defense against insect herbivores and necrotrophic

pathogens, as well as responses to abiotic stresses and developmental cues such as pollen

maturation and fruit ripening. The jasmonate signaling pathway is a crucial area of study for

understanding plant defense mechanisms and for the development of novel strategies in crop

protection and improvement.

The core of the jasmonate signaling pathway involves the perception of the bioactive

conjugate, jasmonoyl-isoleucine (JA-Ile), by the F-box protein CORONATINE INSENSITIVE 1

(COI1). This perception leads to the formation of a Skp1/Cul1/F-box (SCFCOI1) complex,

which targets JASMONATE-ZIM DOMAIN (JAZ) repressor proteins for ubiquitination and

subsequent degradation by the 26S proteasome. The degradation of JAZ proteins releases

transcription factors, such as MYC2, which then activate the expression of a cascade of

jasmonate-responsive genes.[1]

Quantitative real-time polymerase chain reaction (qPCR) is a highly sensitive and widely used

technique for quantifying gene expression levels. This application note provides a detailed

protocol for the analysis of jasmonate-responsive genes in plants using SYBR Green-based

qPCR, from experimental design to data analysis.
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Caption: The core Jasmonate signaling pathway.

Experimental Workflow for qPCR Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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